Cas no 1279816-98-6 (2-Methyl-1H-imidazol-5-amine hydrochloride)

• Product Name: 2-Methyl-1H-imidazol-5-amine hydrochloride
• CAS No: 1279816-98-6
• MF: C₄H₈ClN₃
• MW: 133.579419136047
• CID: 4823772
• Update Time: 2025-06-26

2-Methyl-1H-imidazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1H-imidazol-5-amine hydrochloride
• 2-Methyl-1H-imidazol-4-amine hydrochloride

• Inchi： 1S/C4H7N3.ClH/c1-3-6-2-4(5)7-3;/h2H,5H2,1H3,(H,6,7);1H
• InChI Key： HMHPEOVQBIDTFV-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CN=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64
• Topological Polar Surface Area: 54.7

Additional information on 2-Methyl-1H-imidazol-5-amine hydrochloride

2-Methyl-1H-imidazol-5-amine Hydrochloride: A Comprehensive Overview

2-Methyl-1H-imidazol-5-amine hydrochloride (CAS No: 1279816-98-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug discovery. The structure of 2-methylimidazole hydrochloride consists of an imidazole ring with a methyl group at the 2-position and an amino group at the 5-position, making it a versatile molecule with potential for various chemical modifications and biological interactions.

The synthesis of 2-methylimidazole hydrochloride involves several methods, including the condensation of aldehydes or ketones with ammonia or ammonium salts in the presence of appropriate catalysts. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to minimize environmental impact while maintaining high yields.

In terms of biological activity, 2-methylimidazole hydrochloride has shown promise in several therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes and modulation of inflammatory cytokines. Additionally, this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent research has focused on the pharmacokinetic profile of 2-methylimidazole hydrochloride, revealing favorable absorption and bioavailability characteristics when administered orally. Preclinical studies in animal models have shown that the compound achieves therapeutic concentrations in target tissues without significant toxicity, suggesting its potential as a safe and effective drug candidate.

The application of 2-methylimidazole hydrochloride extends beyond pharmacology into materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. These materials exhibit unique properties such as high surface area, tunable porosity, and catalytic activity, making them valuable for gas storage, sensing, and catalysis applications.

In conclusion, 2-methylimidazole hydrochloride (CAS No: 1279816-98-6) is a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its structural versatility and diverse biological activities make it a subject of ongoing research interest. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.